![molecular formula C14H19NO4S B2732423 1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)-2-methoxyethanone CAS No. 2034461-22-6](/img/structure/B2732423.png)
1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)-2-methoxyethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)-2-methoxyethanone, also known as DMPE, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMPE belongs to the class of compounds known as thiazepanes, which are cyclic organic molecules with a thiazepane ring structure. In
Scientific Research Applications
Antioxidative Phenylpropanoids
Research on antioxidative phenylpropanoids, such as those from berries of Pimenta dioica, highlights the potential of phenyl and methoxy group-containing compounds in antioxidant applications. These compounds inhibit the autoxidation of linoleic acid, suggesting their utility in preventing oxidative stress-related damage in biological and material contexts (Kikuzaki et al., 1999).
Microwave- and Ultrasound-Assisted Semisynthesis
The semisynthesis of methoxylated propiophenones using microwave and ultrasound heating points to efficient methods for preparing compounds with specific functional groups, potentially including derivatives of 1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)-2-methoxyethanone. This technique could be adapted for synthesizing and studying related compounds with applications in pharmaceuticals and organic materials (Joshi et al., 2005).
Asymmetric Hydrogenation
Studies on asymmetric hydrogenation of phenylpropane derivatives reveal insights into catalytic processes that could be applicable to the synthesis of chiral derivatives of the compound . This has implications for producing substances with specific optical activities, useful in creating materials with unique physical properties or drugs with specific therapeutic effects (Toukoniitty et al., 2004).
Liquid Crystalline Polyacetylenes
Research into side-chain liquid crystalline polyacetylenes containing phenyl benzoate mesogens shows the role of phenyl and methoxy groups in tuning molecular alignments. This suggests potential applications in creating advanced materials for displays, sensors, and other electronic devices (Kong & Tang, 1998).
Chemiluminescent Decomposition
A study on the chemiluminescent decomposition of dioxetanes bearing phenyl moieties substituted with methoxy groups demonstrates unique light-emitting properties. These findings could lead to applications in biochemical assays, sensors, and illuminating devices, providing a foundation for further exploration of related compounds (Matsumoto et al., 2003).
properties
IUPAC Name |
1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-2-methoxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4S/c1-19-11-14(16)15-8-7-13(20(17,18)10-9-15)12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNEOSDXKXSVGAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCC(S(=O)(=O)CC1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.